Cas no 1934451-31-6 (3-(Furan-3-yl)-2,2-dimethylpropanal)

• Product Name: 3-(Furan-3-yl)-2,2-dimethylpropanal
• CAS No: 1934451-31-6
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• CID: 5741277
• PubChem ID: 130743574
• Update Time: 2025-05-20

3-(Furan-3-yl)-2,2-dimethylpropanal Chemical and Physical Properties

Names and Identifiers

• 1934451-31-6
• EN300-1622816
• 3-(Furan-3-yl)-2,2-dimethylpropanal
• CID 130743574
• 3-Furanpropanal, α,α-dimethyl-

• Inchi： 1S/C9H12O2/c1-9(2,7-10)5-8-3-4-11-6-8/h3-4,6-7H,5H2,1-2H3
• InChI Key： HQSYKUABDSZEGR-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1)CC(C=O)(C)C

Computed Properties

• Exact Mass: 152.083729621g/mol
• Monoisotopic Mass: 152.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• Density: 1.001±0.06 g/cm3(Predicted)
• Boiling Point: 192.8±15.0 °C(Predicted)

Additional information on 3-(Furan-3-yl)-2,2-dimethylpropanal

Introduction to 3-(Furan-3-yl)-2,2-dimethylpropanal (CAS No. 1934451-31-6)

3-(Furan-3-yl)-2,2-dimethylpropanal, identified by the chemical abstracts service number 1934451-31-6, is a significant compound in the realm of organic chemistry and pharmaceutical research. This aldehyde derivative features a unique structural framework comprising a furan ring linked to a branched alkyl chain, making it a versatile intermediate in synthetic chemistry. The presence of the aldehyde functional group (–CHO) and the electron-deficient furan ring enhances its reactivity, rendering it valuable in various chemical transformations and biological applications.

The compound's molecular structure, characterized by the formula C₈H₁₀O, includes a five-membered heterocyclic ring (furan) attached to a tertiary butyl group via an aldehyde linkage. This configuration imparts distinct electronic and steric properties, which are exploited in modern synthetic methodologies. The furan-3-yl moiety, in particular, is known for its ability to participate in diverse chemical reactions such as condensation, oxidation, and reduction processes, making it a preferred scaffold for designing novel molecules.

In recent years, 3-(Furan-3-yl)-2,2-dimethylpropanal has garnered attention in the pharmaceutical industry due to its potential role as a precursor in drug development. The compound's aldehyde group serves as a reactive site for forming Schiff bases, imines, and other functional derivatives that are pivotal in medicinal chemistry. Furthermore, the furan moiety has been extensively studied for its bioactivity, particularly in the context of antimicrobial and anti-inflammatory agents. Researchers have leveraged its structural features to develop compounds with enhanced pharmacological properties.

One of the most compelling aspects of CAS No. 1934451-31-6 is its utility in synthesizing bioactive molecules with therapeutic relevance. For instance, studies have demonstrated its application in generating derivatives that exhibit inhibitory effects on specific enzymatic targets. These derivatives are being explored for their potential in treating neurological disorders and metabolic diseases. The flexibility offered by the 2,2-dimethylpropanal backbone allows for modifications that fine-tune physicochemical properties such as solubility and metabolic stability, crucial factors in drug design.

The synthesis of 3-(Furan-3-yl)-2,2-dimethylpropanal typically involves multi-step organic reactions starting from readily available furan derivatives and alkylating agents. Advanced catalytic methods have been employed to improve yield and selectivity, ensuring high purity for downstream applications. The growing interest in green chemistry has also spurred innovations in its synthesis, with efforts focusing on minimizing waste and energy consumption without compromising efficiency.

Recent advancements in computational chemistry have further enhanced the understanding of 1934451-31-6's reactivity and potential applications. Molecular modeling studies predict its suitability for use in designing novel heterocyclic compounds with improved pharmacokinetic profiles. These predictions are supported by experimental data showing promising results in preliminary screenings for drug-like activity. Such interdisciplinary approaches highlight the compound's significance as a building block in modern medicinal chemistry.

The role of furan derivatives in pharmaceutical research continues to expand, driven by their structural versatility and biological relevance. 3-(Furan-3-yl)-2,2-dimethylpropanal exemplifies this trend by serving as a key intermediate in multiple synthetic pathways. Its ability to undergo diverse transformations while maintaining stability makes it indispensable for researchers aiming to develop innovative therapeutic agents. As synthetic methodologies evolve, the demand for high-quality intermediates like this compound is expected to rise.

In conclusion,CAS No 1934451-31-6 represents a valuable asset in the chemical and pharmaceutical sectors. Its unique structural features and reactivity profile position it as a cornerstone material for developing next-generation drugs. With ongoing research uncovering new applications and synthetic strategies,3-(Furan-3-yl)-2,2-dimethylpropanal is poised to remain at the forefront of chemical innovation. The continued exploration of its potential will undoubtedly lead to groundbreaking discoveries with far-reaching implications for human health.